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Compound of Interest

1,3,5-Trimethylhexahydro-1,3,5-
Compound Name: o
triazine

Cat. No.: B085523

An In-depth Technical Guide on the Physical Characteristics of 1,3,5-trimethyl-1,3,5-triazinane

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1,3,5-trimethyl-1,3,5-triazinane, also known as hexahydro-1,3,5-trimethyl-s-
triazine. The information is intended for researchers, scientists, and professionals in drug
development and other scientific fields who require detailed data on this compound.

Chemical Identity and Structure

1,3,5-trimethyl-1,3,5-triazinane is a cyclic organic compound characterized by a six-membered
ring containing alternating carbon and nitrogen atoms, with a methyl group attached to each
nitrogen atom.[1][2] Its structure is a result of the condensation reaction between methylamine
and formaldehyde.[1]

e |[UPAC Name: 1,3,5-Trimethyl-1,3,5-triazinane[1]
« CAS Number: 108-74-7[3][4]

e Molecular Formula: CeH1sN3[3][5]

» Molecular Weight: 129.21 g/mol [5][6]

« SMILES: CN1CN(C)CN(C)C1[3]
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Physicochemical Properties

The physical properties of 1,3,5-trimethyl-1,3,5-triazinane have been determined through
various experimental methods. It is typically a colorless liquid at room temperature.[5][7] The
quantitative data are summarized in the table below for easy reference and comparison.

Physical Property Value Unit
Appearance Colorless (.)r V\./hite solid /

Colorless liquid
Melting Point -27 °C
Boiling Point 155-163.5 °C
Density 0.919-0.925 g/cm3
Flash Point 49 °C
Refractive Index 1.4621 (at 20°C)
Water Solubility 350 g/L (at 25°C)
Enthalpy of Vaporization 51.20 + 0.80 kJ/mol
lonization Energy 7.60 eV

Data sourced from multiple references.[1][3][4][6][8][9][10]

Experimental Protocols

Detailed experimental procedures for determining the key physical properties of organic
compounds like 1,3,5-trimethyl-1,3,5-triazinane are outlined below. These are generalized
protocols based on standard laboratory techniques.[11][12]

Synthesis: Condensation of Methylamine and
Formaldehyde

1,3,5-trimethyl-1,3,5-triazinane is typically synthesized via the condensation of methylamine
and formaldehyde.[1]
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Reaction Setup: An agueous solution of methylamine is placed in a reaction flask equipped
with a magnetic stirrer and cooled in an ice bath.

Reagent Addition: An aqueous solution of formaldehyde (e.g., 37% in water) is added
dropwise to the cooled methylamine solution while stirring vigorously. The temperature
should be maintained below 10°C during the addition.

Reaction: After the addition is complete, the mixture is allowed to warm to room temperature
and stirred for several hours to ensure the reaction goes to completion.

Extraction: The product is extracted from the agueous solution using an appropriate organic
solvent, such as diethyl ether or dichloromethane.

Purification: The organic layer is dried over an anhydrous drying agent (e.g., MgSOa),
filtered, and the solvent is removed under reduced pressure. The resulting crude product can
be further purified by vacuum distillation.
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Caption: Synthesis workflow for 1,3,5-trimethyl-1,3,5-triazinane.

Determination of Boiling Point

The boiling point is determined using a simple distillation apparatus.[11]

o Apparatus Setup: A 50 mL round-bottom flask is charged with approximately 10 mL of 1,3,5-
trimethyl-1,3,5-triazinane and a few boiling chips. The flask is connected to a distillation head
with a thermometer, a condenser, and a collection flask.

e Heating: The flask is gently heated in a heating mantle.
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o Measurement: The temperature is recorded when the vapor condensation ring passes the
thermometer bulb and a stable temperature is observed while the liquid is distilling at a
steady rate (approximately 1-2 drops per second). This stable temperature is the boiling
point.[11]

Determination of Melting Point

Since the melting point is -27°C, a low-temperature melting point apparatus or a cryostat is
required.

o Sample Preparation: A small amount of the solidified sample is placed in a capillary tube.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus capable of cooling
below ambient temperature.

o Measurement: The sample is slowly warmed from a very low temperature. The melting point
range is recorded from the temperature at which the first drop of liquid appears to the
temperature at which the entire sample becomes a clear liquid.[11]

Determination of Density

e Apparatus: A pycnometer (specific gravity bottle) of a known volume is used.

o Measurement (Empty): The pycnometer is cleaned, dried, and its mass is accurately
measured.

o Measurement (Filled): The pycnometer is filled with the liquid sample, ensuring no air
bubbles are present. The mass of the filled pycnometer is measured. The temperature of the
liquid is recorded.

o Calculation: The density is calculated by dividing the mass of the liquid (mass of filled
pycnhometer minus mass of empty pycnometer) by the known volume of the pycnometer.
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Caption: Experimental workflow for physical property determination.

Spectroscopic Data

Spectroscopic methods are essential for the structural elucidation and confirmation of 1,3,5-
trimethyl-1,3,5-triazinane.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum is expected to show signals corresponding to the
methyl protons (N-CHs) and the methylene protons of the triazinane ring (-NCHzN-).[3][13]

o 183C NMR: The carbon NMR spectrum would show distinct signals for the methyl carbons
and the methylene carbons in the ring.[13]

e Mass Spectrometry (MS): Electron ionization mass spectrometry can be used to determine
the molecular weight and fragmentation pattern of the molecule, confirming its identity.[14]
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« Infrared (IR) Spectroscopy: The IR spectrum would display characteristic absorption bands
for C-H and C-N bonds present in the molecule.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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